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Compound of Interest

Compound Name: D-Phenylalanyl-d5 Nateglinide

Cat. No.: B12426106

Get Quote

Executive Summary & Immediate Action
D-Phenylalanyl-d5 Nateglinide is a stable isotope-labeled pharmaceutical standard.[1][3][4]

While generally classified as non-hazardous under GHS/OSHA criteria regarding acute toxicity,

it is a bioactive antidiabetic agent.[2]

Core Directive: Do NOT dispose of down sink drains or into municipal trash.[3]

Primary Disposal Method: High-temperature incineration via a licensed chemical waste

contractor.[1][3]

Radioactivity Note: This compound is stable isotope-labeled (Deuterium/²H), not radioactive.

[1][2][3] Do not dispose of in radioactive waste streams unless mixed with other radiolabels.

[3]

Material Identification & Technical Context
Understanding the physicochemical nature of the analyte dictates the disposal logic.[1]
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Property Specification Operational Implication

Chemical Name D-Phenylalanyl-d5 Nateglinide
Target analyte for disposal.[1]

[3][5][6]

CAS Number 1356354-42-1 (or analog)
Identifier for waste manifesting.

[1][3]

Molecular Formula C₁₉H₂₂D₅NO₃

Stable isotope; behaves

chemically like Nateglinide.[1]

[3]

Solubility
Soluble in MeOH, DMSO;

Insoluble in water

Critical: Aqueous rinsing is

ineffective.[2] Use organic

solvents for decontamination.

[1][3]

Bioactivity
Insulin secretagogue

(Meglitinide class)

Potential environmental

endocrine/metabolic disruptor.

[1][3]

RCRA Status Non-listed (Not P or U listed)

Classify as "Non-RCRA

Regulated Chemical Waste"

unless mixed with hazardous

solvents.[1][3]

The "Internal Standard" Context
In a typical laboratory workflow, this compound is present in two states:

Neat Solid: High concentration, high value.[2][3]

Solvated Stock/Effluent: Dissolved in Methanol or Acetonitrile (LC-MS mobile phases).

Expert Insight: The disposal hazard is often driven by the solvent (flammability) rather than

the trace peptide derivative itself.[1]

Waste Segregation & Decision Logic
Effective disposal requires segregating waste at the point of generation.[3] Use the following

logic flow to determine the correct waste stream.
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Waste Generation Source

Physical State?

Solid / Neat Powder

Powder/Residue

Liquid / Solution

Stock/Effluent

Stream A: Solid Chemical Waste
(Incineration)

Pack in HDPE Jar Is Solvent Hazardous?
(e.g., MeOH, ACN)

Stream B: Flammable/Organic Waste
(Fuel Blending/Incineration)

Yes (>24% Alcohol)

Stream C: Aqueous Chemical Waste
(Trace Contamination)

No (Mostly Water)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating D-Phenylalanyl-d5 Nateglinide waste streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Neat Standard & Contaminated
Debris)
Applicability: Expired pure standard, weighing boats, contaminated gloves, and paper towels.

[1][2]
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Containment: Place all solid materials into a wide-mouth High-Density Polyethylene (HDPE)

jar.

Labeling: Affix a hazardous waste tag.

Constituents: "Non-RCRA Pharmaceutical Waste (D-Phenylalanyl-d5 Nateglinide)."[1][3]

Hazard Checkbox: Toxic (due to bioactivity), Irritant.[1][2]

Sealing: Ensure the lid is screw-tight. Do not use "biohazard" (red bag) waste unless the

material is mixed with human biological fluids (plasma/serum).[1][3]

Disposal: Transfer to EHS for high-temperature incineration.

Protocol B: Liquid Waste (Stock Solutions & LC-MS
Effluent)
Applicability: Stock solutions in Methanol/DMSO or LC-MS waste lines.[1][3]

Solvent Compatibility:

If dissolved in Methanol/Acetonitrile: Segregate into "Flammable Organic Waste" carboys.

[3]

If dissolved in DMSO: Segregate into "Non-Halogenated Organic Waste."[3]

Deactivation (Optional but Recommended):

For large volumes of stock solution, chemical oxidation is not standard.[2] Rely on

incineration.

LC-MS Effluent:

Direct the waste line from the mass spectrometer into a closed solvent waste container.[1]

[3]

Crucial: Do not allow LC-MS drain lines to hang open; this releases solvent vapors and

potential aerosolized drug particles.[1][3]
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Protocol C: Decontamination of Glassware
Since the compound is hydrophobic (insoluble in water), standard dishwashing is insufficient.[1]

[2]

Primary Rinse: Triple rinse glassware with a compatible organic solvent (Methanol or

Acetone).[1][3]

Rinse Disposal: Collect the solvent rinsate into the "Flammable Organic Waste" stream

(Protocol B).[1][3]

Secondary Wash: Wash with soap and water only after the solvent rinse has removed the

compound.[3]

Regulatory & Compliance Framework
Although Nateglinide is not a P-listed or U-listed waste under US EPA RCRA regulations,

"Prudent Practices in the Laboratory" dictates it be treated as a pharmaceutical hazard.[1][2][3]

US EPA: Dispose of in accordance with 40 CFR Part 266 Subpart P (Management

Standards for Hazardous Waste Pharmaceuticals), which prohibits sewering of

pharmaceuticals.[1][2]

European Waste Catalogue (EWC): Classify under 18 01 09 (medicines other than those

mentioned in 18 01 08).[1][3]

Deuterium Regulation: The FDA and EPA treat deuterated isotopologues as distinct chemical

entities, but for waste purposes, they share the parent compound's hazard profile.[1][2] They

are not regulated by the Nuclear Regulatory Commission (NRC).[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. downloads.regulations.gov [downloads.regulations.gov]

2. Waste Code [rcrainfo.epa.gov]

3. Nateglinide | C19H27NO3 | CID 5311309 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. pharmaffiliates.com [pharmaffiliates.com]

5. fishersci.com [fishersci.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: D-
Phenylalanyl-d5 Nateglinide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426106/docs#comprehensive-disposal-handling-
guide-d-phenylalanyl-d5-nateglinide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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